N'-(2,4-dichlorobenzylidene)-2-(2-pyridinylthio)acetohydrazide

• IUPAC Name: N-[(E)-(2,4-dichlorophenyl)methylideneamino]-2-pyridin-2-ylsulfanylacetamide
• InChI: InChI=1S/C14H11Cl2N3OS/c15-11-5-4-10(12(16)7-11)8-18-19-13(20)9-21-14-3-1-2-6-17-14/h1-8H,9H2,(H,19,20)/b18-8+
• InChI Key: NZFNGAPDYLILHW-QGMBQPNBSA-N
• Canonical SMILES: C1=CC=NC(=C1)SCC(=O)NN=CC2=C(C=C(C=C2)Cl)Cl
• Isomeric SMILES: C1=CC=NC(=C1)SCC(=O)N/N=C/C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H11Cl2N3OS
• Molecular Weight: 340.2 g/mol

Description

Synthesis Analysis

The synthesis of N'-(2,4-dichlorobenzylidene)-2-(2-pyridinylthio)acetohydrazide and its derivatives involves several steps, including condensation reactions that form the core structure of the compound. Studies have shown that similar compounds can be synthesized through a series of reactions, starting from basic chemical precursors to the final hydrazide derivatives. For instance, Mamolo et al. (2001) synthesized [5-(pyridin-2-yl)-1,3,4-thiadiazol-2-ylthio]acetic acid arylidene-hydrazide derivatives, showcasing a method that could potentially be adapted for the synthesis of the compound (Mamolo et al., 2001).

Molecular Structure Analysis

The molecular structure of compounds similar to N'-(2,4-dichlorobenzylidene)-2-(2-pyridinylthio)acetohydrazide has been determined using techniques such as X-ray diffraction. Zhou and Ma (2012) characterized the crystal structures of two benzohydrazone derivatives, revealing insights into the molecular configurations, bond lengths, and angles that likely share similarities with the target compound's structure (Zhou & Ma, 2012).

Chemical Reactions and Properties

The reactivity of N'-(2,4-dichlorobenzylidene)-2-(2-pyridinylthio)acetohydrazide towards various reagents and under different conditions can lead to a plethora of chemical reactions, forming new compounds or derivatives. Palladium-catalyzed reactions, as illustrated by Reichelt et al. (2010), demonstrate the potential for creating a diverse range of analogues through selective reactions at the nitrogen atom of hydrazides (Reichelt et al., 2010).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility in various solvents, and crystal structure, can be critical for their application in different fields. The work of Yao et al. (2007) on the synthesis and characterization of a similar compound provides valuable information on how these properties are determined and what factors influence them (Yao et al., 2007).

Chemical Properties Analysis

The chemical properties, such as reactivity with other chemical agents, stability under various conditions, and potential for forming derivatives, are essential aspects of N'-(2,4-dichlorobenzylidene)-2-(2-pyridinylthio)acetohydrazide. Studies like those conducted by Elgemeie et al. (2002) explore these aspects, providing a foundation for understanding the compound's behavior in chemical processes (Elgemeie et al., 2002).

Scientific Research Applications

• Supramolecular Architectures and Materials Science :A study by Khalid et al. (2021) focused on a series of pyridine-based hydrazone derivatives, similar to N'-(2,4-dichlorobenzylidene)-2-(2-pyridinylthio)acetohydrazide, synthesized via ultrasonication. They explored the structures, nonlinear optical properties, and interactions in the solid state of these compounds. Their research emphasized the importance of non-covalent directional interactions like hydrogen bonds in materials architecture, which is vital for the development of advanced materials (Khalid et al., 2021).

• Synthetic Chemistry and Drug Development :Flefel et al. (2018) conducted a study involving the synthesis of novel pyridine derivatives, starting from compounds structurally similar to N'-(2,4-dichlorobenzylidene)-2-(2-pyridinylthio)acetohydrazide. This research is significant for the development of new pharmaceutical compounds, showcasing the versatility of pyridine-based structures in drug synthesis (Flefel et al., 2018).

• Pharmacological Applications :Thomas et al. (2016) synthesized various N'-[(1Z)-(substituted aromatic) methylidene] pyridine-4-carbohydrazides and evaluated their antidepressant and nootropic activities. This suggests potential applications of similar compounds in central nervous system therapies (Thomas et al., 2016).

• Molecular and Crystal Structure Analysis :Research by Chuev et al. (2001) on (N′-furfurylidene)isonicotinoylhydrazide, a compound related to N'-(2,4-dichlorobenzylidene)-2-(2-pyridinylthio)acetohydrazide, examined its molecular and crystal structures. Such studies are crucial for understanding the properties and potential applications of these compounds in various scientific fields (Chuev et al., 2001).